Cas no 2386724-66-7 (tert-butyl N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)carbamate)

• Product Name: tert-butyl N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)carbamate
• CAS No: 2386724-66-7
• MF: C₁₁H₁₅N₅O₃
• MW: 265.268501520157
• CID: 5672951
• PubChem ID: 121181646
• Update Time: 2025-09-28

tert-butyl N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl n-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)carbamate
• EN300-26665336
• 2386724-66-7
• tert-butyl N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)carbamate

• Inchi： 1S/C11H15N5O3/c1-11(2,3)19-10(18)13-6-7-14-15-8-9(17)12-4-5-16(7)8/h4-5H,6H2,1-3H3,(H,12,17)(H,13,18)
• InChI Key： LCUCWFGCJVCGBX-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NN=C2C(NC=CN12)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.11748936g/mol
• Monoisotopic Mass: 265.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 98.1Ų

Additional information on tert-butyl N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)carbamate

Research Brief on tert-butyl N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)carbamate (CAS: 2386724-66-7)

The compound tert-butyl N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)carbamate (CAS: 2386724-66-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of tert-butyl N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)carbamate, which make it a promising scaffold for the development of novel therapeutics. The compound's triazolopyrazine core, combined with the hydroxy and carbamate functional groups, provides a versatile platform for chemical modifications and interactions with biological targets. Researchers have successfully synthesized this compound using multi-step organic reactions, with a focus on optimizing yield and purity for further biological evaluation.

In vitro studies have demonstrated that tert-butyl N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)carbamate exhibits moderate to high affinity for specific enzyme targets, including kinases and proteases involved in inflammatory and oncogenic pathways. Preliminary data suggest that the compound may act as an allosteric modulator or competitive inhibitor, depending on the target protein. These findings have spurred further investigations into its mechanism of action and potential therapeutic applications.

One of the most promising areas of research involves the compound's potential as a lead molecule for the treatment of neurodegenerative diseases. Recent experiments have shown that tert-butyl N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)carbamate can cross the blood-brain barrier and exhibit neuroprotective effects in cellular models of Alzheimer's and Parkinson's diseases. These effects are thought to be mediated through the modulation of oxidative stress pathways and protein aggregation processes.

Despite these encouraging results, challenges remain in the development of tert-butyl N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)carbamate as a therapeutic agent. Current research is focused on improving its pharmacokinetic properties, including solubility, metabolic stability, and tissue distribution. Several derivative compounds are being synthesized and evaluated to address these limitations while maintaining or enhancing the original compound's biological activity.

The growing body of research on tert-butyl N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)carbamate (CAS: 2386724-66-7) underscores its potential as a valuable tool compound and therapeutic candidate in chemical biology and medicinal chemistry. Future studies will likely focus on expanding its applications across different disease areas and optimizing its drug-like properties for clinical translation. Researchers in the field should continue to monitor developments related to this compound, as it may serve as a foundation for new classes of therapeutic agents in the coming years.